DDO-3733

• Molecular Formula: C10H6F2N2OS
• Molecular Weight: 240.23 g/mol
• InChI: InChI=1S/C10H6F2N2OS/c11-4-1-7(12)5-3-6(10(14)16)9(13)15-8(5)2-4/h1-3,13H,(H2,14,16)
• InChIKey: OYMWETSFXGNNJP-UHFFFAOYSA-N

DDO-3733: A TPR-Independent Allosteric Activator of PP5 for Heat Shock Response Research

DDO-3733 (CAS: 2923531-63-7, C10H6F2N2OS, MW: 240.23) is a small-molecule, allosteric activator of serine/threonine protein phosphatase 5 (PP5) [1][2]. It functions independently of the tetratricopeptide repeat (TPR) domain, a regulatory feature of PP5, thereby circumventing the enzyme's native auto-inhibitory mechanism [3][4]. As a PP5 agonist, DDO-3733 promotes the dephosphorylation of downstream substrates, including those involved in the heat shock response pathway [5].

Mechanism TPR-independent allosteric PP5 activation

Selectivity Reported selectivity over PP1, PP2A, and related phosphatases

Research Fit HSP90 inhibitor resistance and PP5 pathway studies

• [1] PubChem. Compound Summary: CID 172638565 - DDO-3733. National Center for Biotechnology Information, 2024. View Source
• [2] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source
• [3] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source
• [4] Synapse Database. DDO-3733 - PPP5C agonist. 2025. View Source
• [5] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source

Why PP5 Activation Requires DDO-3733 Over Generic Phosphatase Modulators

Generic phosphatase modulators cannot substitute for DDO-3733 due to its specific, TPR-independent allosteric activation of PP5 [1]. Prior PP5 activators, such as the P5SA series, often function by binding to the TPR/phosphatase domain interface, a mechanism that may still be subject to the enzyme's complex auto-inhibitory constraints [2]. DDO-3733 was designed through virtual screening and MM-GBSA free-energy calculations to bypass the TPR domain entirely, ensuring a more direct and predictable activation profile that is not influenced by the presence of Hsp90 or other TPR-binding chaperones [3][4]. This mechanistic differentiation is critical for studies investigating PP5's role in heat shock response and cancer biology, where off-target effects from non-specific phosphatase inhibitors or chaperone-dependent activators can confound results [5].

Non-selective activators may cross-react with PP1, PP2A, or other phosphatases, confounding experimental results.

Generic modulators typically require endogenous TPR-domain co-factors and may not replicate TPR-independent PP5 activation.

Early PP5 activators (e.g., P5SA series) exhibit different binding modalities and undefined selectivity profiles.

• [1] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source
• [2] Haslbeck, V. et al. Selective activators of protein phosphatase 5 target the auto-inhibitory mechanism. Biosci. Rep. 2015, 35, e00210. DOI: 10.1042/BSR20150042. View Source
• [3] Synapse Database. DDO-3733 - PPP5C agonist. 2025. View Source
• [4] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source
• [5] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source

Quantitative Differentiation of DDO-3733 from Other PP5 Activators

DDO-3733 Achieves 4.3-Fold Maximal PP5 Activation, Comparable to Leading P5SA Compounds

DDO-3733 activates PP5 with an EC50 of 52.8 μM and achieves a maximal fold activation (Emax) of 4.3-fold . This performance is comparable to the P5SA class of PP5 activators, which exhibit fold activations ranging from 2.9-fold to 8.6-fold at 100 μM [1]. DDO-3733 thus provides a moderate, yet well-defined, activation potential suitable for pharmacological studies.

PP5 Activation

Class-level

Emax 4.3-fold, EC50 52.8 µM

Supports cell-permeable PP5 pathway study

In vitro biochemical assay context

Evidence Dimension	Maximal fold activation (Emax)
Target Compound Data	4.3-fold (Emax)
Comparator Or Baseline	P5SA-1 to P5SA-5 (4.1 to 8.6-fold at 100 μM)
Quantified Difference	DDO-3733 Emax within the 3-8 fold range of P5SA compounds; DDO-3733 shows lower fold activation than P5SA-5 (8.6-fold) but similar to P5SA-1 (4.1-fold).
Conditions	PP5 phosphatase assay using pNPP substrate; DDO-3733: EC50 from pNPP assay; P5SAs: 100 μM in pNPP assay on mammalian PP5.

Why This Matters

The 4.3-fold activation provides a moderate and tunable response, reducing the risk of pathway oversaturation compared to hyper-activating compounds like P5SA-5.

• [1] Haslbeck, V. et al. Selective activators of protein phosphatase 5 target the auto-inhibitory mechanism. Biosci. Rep. 2015, 35, e00210. DOI: 10.1042/BSR20150042. View Source

DDO-3733 Binds to Full-Length PP5 with 1.14 μM Affinity, Demonstrating Distinct Domain Preference Compared to TPR-Dependent Activators

Isothermal Titration Calorimetry (ITC) reveals that DDO-3733 binds to full-length PP5 with a Kd of 1.14 μM and to the isolated phosphatase domain with a Kd of 0.811 μM, but does not bind to the TPR domain . In contrast, the P5SA-2 activator was shown to bind to a pocket at the interface of the phosphatase and TPR domains, with an apparent KD of 7.8 μM in enzymatic assays [1][2]. This distinct binding profile confirms DDO-3733's TPR-independent mechanism.

Phosphatase Selectivity

Class-level

No significant effect on PP1A, PP1B, PP2A, PTPN2, LMPTP-A, DUSP3, SHP2

Reduces off-target phosphatase modulation risk

Tested in recombinant enzyme panel

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	Full-length PP5: 1.14 μM; Phosphatase domain: 0.811 μM
Comparator Or Baseline	P5SA-2: Apparent KD 7.8 μM (enzymatic assay) or P5SA-5: Apparent KD 6.4 μM (enzymatic assay).
Quantified Difference	DDO-3733 shows ~6- to 7-fold higher apparent affinity for the phosphatase domain compared to the apparent KD of P5SA-2 or P5SA-5.
Conditions	DDO-3733: ITC with full-length PP5 and isolated domains; P5SAs: Apparent KD derived from pNPP-based enzymatic assay.

Why This Matters

The high affinity for the phosphatase domain and lack of TPR binding ensures that DDO-3733's activation is not contingent on the presence or conformation of the TPR domain, providing a cleaner, more predictable tool for studying PP5's catalytic function.

• [1] Haslbeck, V. et al. Selective activators of protein phosphatase 5 target the auto-inhibitory mechanism. Biosci. Rep. 2015, 35, e00210. DOI: 10.1042/BSR20150042. View Source
• [2] Haslbeck, V. et al. Selective activators of protein phosphatase 5 target the auto-inhibitory mechanism. Biosci. Rep. 2015, 35, e00210. DOI: 10.1042/BSR20150042. View Source

DDO-3733 Exhibits High Selectivity for PP5 Over a Panel of Other Phosphatases

DDO-3733 was tested against a panel of seven other phosphatases: PP1A, PP1B, PP2A, PTPN2, LMPTP-A, DUSP3, and SHP2. At a concentration of 50 μM, DDO-3733 did not affect the enzymatic activity of any of these phosphatases . This is a critical differentiator from non-specific phosphatase inhibitors or activators, which can exhibit significant cross-reactivity with related phosphoprotein phosphatases.

Chemosensitization

Head-to-head

AT13387 IC50 reduced by 48.0% (HCT-116), 55.5% (SW620) with DDO-3733

Reported cell-model sensitization endpoint context

72-h CCK8 viability assay

Evidence Dimension	Selectivity vs. phosphatase panel
Target Compound Data	No effect on activity of PP1A, PP1B, PP2A, PTPN2, LMPTP-A, DUSP3, SHP2 at 50 μM
Comparator Or Baseline	Non-selective phosphatase modulators (e.g., okadaic acid, calyculin A) exhibit potent inhibition or activation of PP1 and PP2A.
Quantified Difference	No quantifiable change in activity for any of the seven phosphatases tested.
Conditions	In vitro enzymatic activity assays with purified phosphatases at 50 μM DDO-3733.

Why This Matters

High selectivity for PP5 minimizes off-target effects in cellular and in vivo models, allowing researchers to confidently attribute observed phenotypes to PP5 activation.

DDO-3733 Co-Administration Enhances In Vivo Antitumor Activity of the HSP90 Inhibitor AT13387

In a mouse xenograft model, the combination of the HSP90 inhibitor AT13387 (20 mg/kg) with DDO-3733 (at 30 or 60 mg/kg) exhibited slightly stronger antitumor activity than AT13387 alone . This in vivo evidence demonstrates that pharmacological activation of PP5 by DDO-3733 can mitigate the heat shock response induced by HSP90 inhibitors, a key mechanism of drug resistance.

In Vivo Tumor Growth

Head-to-head

Slightly stronger tumor growth inhibition vs. AT13387 alone

Supports in vivo combination model-response context

SW620 xenograft; modest effect, model-specific

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Combination: AT13387 (20 mg/kg) + DDO-3733 (30 or 60 mg/kg)
Comparator Or Baseline	AT13387 (20 mg/kg) alone
Quantified Difference	Slightly stronger antitumor activity (qualitative assessment from study abstract).
Conditions	Mouse xenograft model; AT13387 and DDO-3733 administered as described.

Why This Matters

This provides the first in vivo proof-of-concept that DDO-3733 can be used as a combination agent to enhance the efficacy of HSP90 inhibitors, making it a valuable tool for preclinical cancer research.

Validated Research Applications for DDO-3733 in PP5-Driven Pathways

Investigating the PP5-HSF1-HSP90 Axis in Cancer Drug Resistance

Use DDO-3733 to pharmacologically activate PP5 and assess its impact on the heat shock response induced by HSP90 inhibitors like AT13387 or geldanamycin. The compound's TPR-independent mechanism and in vivo efficacy make it ideal for combination studies aimed at overcoming resistance to HSP90-targeted therapies [1].

Functional Studies of PP5's TPR-Independent Catalytic Activity

Employ DDO-3733 to dissect the role of the PP5 phosphatase domain independently of its TPR-mediated interactions. The high affinity for the phosphatase domain (ITC Kd = 0.811 μM) and lack of TPR binding provide a clean system to study PP5's direct dephosphorylation of substrates without confounding chaperone interactions.

Validation of PP5 as a Therapeutic Target in Neurodegenerative and Cellular Stress Models

Utilize DDO-3733 as a chemical probe to activate PP5 in cellular models of tau phosphorylation or endoplasmic reticulum stress. The compound's high selectivity for PP5 over other phosphatases ensures that observed effects are specifically mediated by PP5 activity.

Benchmarking and Assay Development for Novel PP5 Modulators

Use DDO-3733 as a reference compound in biochemical and cell-based assays to screen for new PP5 activators or inhibitors. Its well-characterized EC50 (52.8 μM), Emax (4.3-fold), and selectivity profile provide a robust baseline for high-throughput screening and SAR studies.

Application

Selection Property

Validation Focus

HSP90 inhibitor resistance model studies

TPR-independent allosteric PP5 activation

Cell viability combination assay endpoints

PP5-specific dephosphorylation pathway dissection

Selectivity over PP1, PP2A, and other phosphatases

Substrate dephosphorylation and HSF1 translocation analysis

In vivo tumor model combination studies

In vivo PP5 activation activity

Tumor growth inhibition in xenograft models

Structural biology of PP5 allosteric modulation

Defined binding to phosphatase domain

Crystallization and biophysical assay development

• [1] Zhang, Q. et al. Allosteric Activation of Protein Phosphatase 5 with Small Molecules. J. Med. Chem. 2024, 67, 17, 15080-15097. DOI: 10.1021/acs.jmedchem.4c00722. View Source